5,5-Diphenyl-D10-hydantoin
5,5-Diphenyl-D10-hydantoin
Phenytoin-d10 is intended for use as an internal standard for the quantification of phenytoin by GC- or LC-MS. Phenytoin is an anticonvulsant agent and active metabolite of fosphenytoin. Phenytoin is formed from fosphenytoin by tissue phosphatases. It inhibits neuronal voltage-gated sodium channels in a voltage-dependent manner. Phenytoin reduces the neuronal firing frequency and decreases the amplitude of excitatory post-synaptic potentials (EPSPs) in electrically stimulated rat corticostriatal slices (EC50s = 42.8 and 33.5 µM, respectively). It protects against seizures induced by maximal electroshock (MES) in mice (ED50 = 10 mg/kg). Formulations containing phenytoin have been used in the treatment of tonic-clonic seizures and status epilepticus.
Brand Name:
Vulcanchem
CAS No.:
65854-97-9
VCID:
VC20783240
InChI:
InChI=1S/C15H12N2O2/c18-13-15(17-14(19)16-13,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10H,(H2,16,17,18,19)/i1D,2D,3D,4D,5D,6D,7D,8D,9D,10D
SMILES:
C1=CC=C(C=C1)C2(C(=O)NC(=O)N2)C3=CC=CC=C3
Molecular Formula:
C15H12N2O2
Molecular Weight:
262.33 g/mol
5,5-Diphenyl-D10-hydantoin
CAS No.: 65854-97-9
Cat. No.: VC20783240
Molecular Formula: C15H12N2O2
Molecular Weight: 262.33 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Phenytoin-d10 is intended for use as an internal standard for the quantification of phenytoin by GC- or LC-MS. Phenytoin is an anticonvulsant agent and active metabolite of fosphenytoin. Phenytoin is formed from fosphenytoin by tissue phosphatases. It inhibits neuronal voltage-gated sodium channels in a voltage-dependent manner. Phenytoin reduces the neuronal firing frequency and decreases the amplitude of excitatory post-synaptic potentials (EPSPs) in electrically stimulated rat corticostriatal slices (EC50s = 42.8 and 33.5 µM, respectively). It protects against seizures induced by maximal electroshock (MES) in mice (ED50 = 10 mg/kg). Formulations containing phenytoin have been used in the treatment of tonic-clonic seizures and status epilepticus. |
|---|---|
| CAS No. | 65854-97-9 |
| Molecular Formula | C15H12N2O2 |
| Molecular Weight | 262.33 g/mol |
| IUPAC Name | 5,5-bis(2,3,4,5,6-pentadeuteriophenyl)imidazolidine-2,4-dione |
| Standard InChI | InChI=1S/C15H12N2O2/c18-13-15(17-14(19)16-13,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10H,(H2,16,17,18,19)/i1D,2D,3D,4D,5D,6D,7D,8D,9D,10D |
| Standard InChI Key | CXOFVDLJLONNDW-LHNTUAQVSA-N |
| Isomeric SMILES | [2H]C1=C(C(=C(C(=C1[2H])[2H])C2(C(=O)NC(=O)N2)C3=C(C(=C(C(=C3[2H])[2H])[2H])[2H])[2H])[2H])[2H] |
| SMILES | C1=CC=C(C=C1)C2(C(=O)NC(=O)N2)C3=CC=CC=C3 |
| Canonical SMILES | C1=CC=C(C=C1)C2(C(=O)NC(=O)N2)C3=CC=CC=C3 |
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